N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-(2,4-dichlorophenoxy)acetamide

• IUPAC Name: N-cyclopropyl-2-[4-[[2-(2,4-dichlorophenoxy)acetyl]amino]phenyl]acetamide
• InChI: InChI=1S/C19H18Cl2N2O3/c20-13-3-8-17(16(21)10-13)26-11-19(25)23-14-4-1-12(2-5-14)9-18(24)22-15-6-7-15/h1-5,8,10,15H,6-7,9,11H2,(H,22,24)(H,23,25)
• InChI Key: AGNVHNSFKNRIQR-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)CC2=CC=C(C=C2)NC(=O)COC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C19H18Cl2N2O3
• Molecular Weight: 393.3 g/mol

Description

Synthesis Analysis

This would involve a detailed explanation of how the compound is synthesized, including the starting materials, the reactions involved, and the conditions under which the synthesis occurs.

Molecular Structure Analysis

This involves determining the 3D structure of the molecule, often using techniques like X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

This would involve studying the reactions that the compound undergoes, including the reagents and conditions needed for these reactions.

Physical And Chemical Properties Analysis

This would include information like the compound’s melting point, boiling point, solubility in various solvents, and its chemical stability.

Scientific Research Applications

Antimicrobial Activity

The synthesized derivatives of this compound have been evaluated for their in vitro antimicrobial activity against both Gram-positive and Gram-negative bacterial species, as well as fungal species. . Thiazole derivatives, like this compound, have been reported to possess antibacterial properties by blocking bacterial lipid biosynthesis and employing additional mechanisms against various bacterial strains.

Anticancer Activity

Cancer remains a significant global health challenge. . While there is no ideal cure for cancer, multidisciplinary scientific approaches are being explored to address this disease. .

Rational Drug Design

Molecular docking studies were conducted to understand the binding mode of active compounds with specific receptors. Compounds d1 , d2 , d3 , d6 , and d7 displayed favorable docking scores within the binding pockets of selected protein structures (PDB IDs: 1JIJ, 4WMZ, and 3ERT). .

Mechanism of Action

If the compound is a drug or has some biological activity, the mechanism of action would describe how the compound interacts with biological systems to produce its effects.

Safety and Hazards

This would involve information about the compound’s toxicity, flammability, and other hazards. It might also include information about how to handle and store the compound safely.